N-[2-(2,4-Difluorophenyl)propan-2-yl]prop-2-enamide

• IUPAC Name: N-[2-(2,4-difluorophenyl)propan-2-yl]prop-2-enamide
• InChI: InChI=1S/C12H13F2NO/c1-4-11(16)15-12(2,3)9-6-5-8(13)7-10(9)14/h4-7H,1H2,2-3H3,(H,15,16)
• InChI Key: HZUATBCSFGJQLL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=C(C=C1)F)F)NC(=O)C=C
• Molecular Formula: C12H13F2NO
• Molecular Weight: 225.23 g/mol

Description

N-[2-(2,4-Difluorophenyl)propan-2-yl]prop-2-enamide, commonly known as DFP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFP is a potent inhibitor of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine (ACh) in the nervous system.

Mechanism of Action

DFP acts as a potent inhibitor of N-[2-(2,4-Difluorophenyl)propan-2-yl]prop-2-enamide by binding irreversibly to the enzyme's active site. This results in the accumulation of ACh in the synaptic cleft, leading to overstimulation of the nervous system. The overstimulation can cause seizures, respiratory failure, and even death in extreme cases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DFP depend on the dose and duration of exposure. In low doses, DFP can cause mild symptoms such as headache, nausea, and dizziness. In high doses, DFP can cause seizures, respiratory failure, and death. DFP can also cause long-term effects such as cognitive impairment, neuropathy, and Parkinson's disease-like symptoms.

Advantages and Limitations for Lab Experiments

DFP has several advantages as a research tool, including its potency, specificity, and irreversibility. DFP is also relatively easy to synthesize and purify, making it readily available for research purposes. However, DFP also has some limitations, including its toxicity and potential for off-target effects. Researchers must take appropriate precautions when handling DFP to minimize the risk of exposure and ensure accurate results.

Future Directions

DFP has significant potential for future research in various fields. Some of the potential future directions include the development of new drugs that target N-[2-(2,4-Difluorophenyl)propan-2-yl]prop-2-enamide, the use of DFP as a research tool to study the mechanisms of epilepsy and other neurological disorders, and the development of new methods for the detection and treatment of organophosphate poisoning. Further research is also needed to understand the long-term effects of DFP exposure and to develop appropriate safety guidelines for its use in research.

Synthesis Methods

DFP can be synthesized through a multi-step reaction process starting from 2,4-difluorobenzaldehyde and 2-bromo-2-methylpropan-1-ol. The reaction involves the use of various reagents, including sodium hydroxide, acetic acid, and triethylamine. The final product is obtained through purification using column chromatography.

Scientific Research Applications

DFP has been extensively studied for its potential applications in various scientific fields, including neuroscience, pharmacology, and toxicology. In neuroscience, DFP is used as a research tool to study the role of N-[2-(2,4-Difluorophenyl)propan-2-yl]prop-2-enamide in the nervous system. DFP is also used to induce seizures in animal models, which can help researchers understand the underlying mechanisms of epilepsy. In pharmacology, DFP is used to test the efficacy of drugs that target N-[2-(2,4-Difluorophenyl)propan-2-yl]prop-2-enamide, such as those used in the treatment of Alzheimer's disease. In toxicology, DFP is used to study the effects of organophosphate poisoning, as it acts as a surrogate for nerve agents.